Cas no 17691-61-1 (5-bromosalicylaldehyde)
5-bromosalicylaldehyde structure
Product Name:5-bromosalicylaldehyde
CAS No:17691-61-1
MF:C7H5BrO2
MW:201.017401456833
CID:906480
PubChem ID:72863
Update Time:2025-04-19
5-bromosalicylaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-bromosalicylaldehyde
- 5-Br-salycylal
- 2-HYDROXY-5-BROMOBENZALDEHYDE
- 4-bromo-2-formylphenol
- A3911
- 5-Bromo-salicyclaldehyde
- 5-Bromo-2-hydroxybenzaldehyde
- 5-bromo-2-hydroxy benzaldehyde
- 5-Bromo-2-hydroxy-benzaldehyde; 5-Bromo-2-hydroxybenzaldehyde; NSC 7310; NSC 9258
- NSC9258
- BDBM111013
- US8614253, .3-44
- AC8025
- Z57313901
- 2-hydroxy-5-bromo benzaldehyde
- Salicylaldehyde, 5-bromo-
- 1761-61-1
- EINECS 217-167-2
- NSC-7310
- AI3-31310
- BP-12732
- B0893
- Q27251066
- UNII-0Z65A0A8CE
- 17691-61-1
- NSC 7310
- AC-4361
- Benzaldehyde, 5-bromo-2-hydroxy-
- 5-Bromo salicylaldehyde
- PS-4147
- AC-907/34104064
- NSC-9258
- DB-044252
- DTXSID8022165
- STK198695
- AM20030167
- CS-D1395
- InChI=1/C7H5BrO2/c8-6-1-2-7(10)5(3-6)4-9/h1-4,10
- MFCD00003330
- STR00148
- 5-Bromosalicylaldehyde, 98%
- J-011167
- 0Z65A0A8CE
- AKOS000118780
- 3-BROMO-6-HYDROXYBENZALDEHYDE
- J-516942
- SY001440
- NSC7310
- EN300-18186
- 5-Bromo-2-hydroxy-benzaldehyde
- 5-bromo-salicylaldehyde
- NS00025792
- F3099-6597
- SCHEMBL79219
- CHEMBL207194
- NSC 9258
- AKOS BBS-00003168
- OTAVA-BB BB7018801955
-
- Inchi: 1S/C7H5BrO2/c8-6-1-2-7(10)5(3-6)4-9/h1-4,10H
- InChI Key: MKKSTJKBKNCMRV-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=O)C=1)O
Computed Properties
- Exact Mass: 199.94729g/mol
- Monoisotopic Mass: 199.94729g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Melting Point: 102-106 °C(lit.)
5-bromosalicylaldehyde Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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